Cas no 449793-04-8 (N-2-(4-nitrophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-4-(propan-2-yloxy)benzamide)

N-2-(4-nitrophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-4-(propan-2-yloxy)benzamide structure
449793-04-8 structure
Product Name:N-2-(4-nitrophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-4-(propan-2-yloxy)benzamide
CAS No:449793-04-8
MF:C21H20N4O6S
MW:456.471703529358
CID:6006997
PubChem ID:4535142
Update Time:2025-05-22

N-2-(4-nitrophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-4-(propan-2-yloxy)benzamide Chemical and Physical Properties

Names and Identifiers

    • N-2-(4-nitrophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-4-(propan-2-yloxy)benzamide
    • 4-isopropoxy-N-(2-(4-nitrophenyl)-5,5-dioxido-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)benzamide
    • Benzamide, N-[2,6-dihydro-2-(4-nitrophenyl)-5,5-dioxido-4H-thieno[3,4-c]pyrazol-3-yl]-4-(1-methylethoxy)-
    • SR-01000570323
    • 449793-04-8
    • AKOS002097408
    • F0541-0635
    • SR-01000570323-1
    • N-[2-(4-nitrophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-4-propan-2-yloxybenzamide
    • 4-isopropoxy-N-(2-(4-nitrophenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
    • N-[2-(4-nitrophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]-4-(propan-2-yloxy)benzamide
    • 4-isopropoxy-N-[2-(4-nitrophenyl)-5,5-dioxido-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]benzamide
    • Oprea1_313799
    • Inchi: 1S/C21H20N4O6S/c1-13(2)31-17-9-3-14(4-10-17)21(26)22-20-18-11-32(29,30)12-19(18)23-24(20)15-5-7-16(8-6-15)25(27)28/h3-10,13H,11-12H2,1-2H3,(H,22,26)
    • InChI Key: OHFWVFSRNRNTEI-UHFFFAOYSA-N
    • SMILES: C(NC1N(C2=CC=C([N+]([O-])=O)C=C2)N=C2CS(=O)(=O)CC2=1)(=O)C1=CC=C(OC(C)C)C=C1

Computed Properties

  • Exact Mass: 456.11035554g/mol
  • Monoisotopic Mass: 456.11035554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 5
  • Complexity: 794
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 145Ų

Experimental Properties

  • Density: 1.50±0.1 g/cm3(Predicted)
  • Boiling Point: 648.0±55.0 °C(Predicted)
  • pka: 12.32±0.20(Predicted)

N-2-(4-nitrophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-4-(propan-2-yloxy)benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0541-0635-2μmol
N-[2-(4-nitrophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]-4-(propan-2-yloxy)benzamide
449793-04-8 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0541-0635-1mg
N-[2-(4-nitrophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]-4-(propan-2-yloxy)benzamide
449793-04-8 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0541-0635-2mg
N-[2-(4-nitrophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]-4-(propan-2-yloxy)benzamide
449793-04-8 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0541-0635-3mg
N-[2-(4-nitrophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]-4-(propan-2-yloxy)benzamide
449793-04-8 90%+
3mg
$63.0 2023-05-17

Additional information on N-2-(4-nitrophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-4-(propan-2-yloxy)benzamide

CAS No 449793-04-8: A Comprehensive Overview of N-2-(4-nitrophenyl)-5,5-dioxo-2H,4H,6H-5λ6-thieno[3,4-c]pyrazol-3-yl-4-(propan-2-yloxy)benzamide

The compound with CAS No 449793-04-8, known as N-2-(4-nitrophenyl)-5,5-dioxo-2H,4H,6H-5λ6-thieno[3,4-c]pyrazol-3-yl-4-(propan-2-yloxy)benzamide, is a highly specialized organic molecule that has garnered significant attention in the field of chemical synthesis and pharmacology. This compound is notable for its complex structure, which includes a benzamide core linked to a thienopyrazole ring system and a nitrophenyl group. The presence of these functional groups makes it a promising candidate for various applications in drug discovery and material science.

Recent studies have highlighted the potential of this compound as a bioactive molecule. Researchers have explored its ability to modulate key cellular pathways, particularly in the context of inflammatory diseases and cancer. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Furthermore, its ability to target specific kinases involved in cancer cell proliferation has opened new avenues for anticancer drug development.

The synthesis of CAS No 449793-04-8 involves a multi-step process that combines advanced organic chemistry techniques. The core structure is typically constructed through a combination of nucleophilic aromatic substitution and cyclization reactions. The introduction of the nitrophenyl group and the propanol ether substituent requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further optimized this synthesis pathway, making it more efficient and scalable for industrial applications.

In terms of structural characterization, this compound has been extensively studied using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have confirmed the stereochemistry and regioselectivity of the molecule, which are critical for understanding its pharmacokinetic properties. Additionally, computational modeling has been employed to predict its binding affinity to various biological targets, providing valuable insights into its potential therapeutic applications.

One of the most intriguing aspects of CAS No 449793-04-8 is its versatility in different chemical environments. Its ability to act as both an electron donor and acceptor makes it suitable for use in electronic materials such as organic semiconductors. Preliminary studies suggest that this compound could be incorporated into organic light-emitting diodes (OLEDs) due to its high electron mobility and stability under thermal conditions.

Looking ahead, the development of CAS No 449793-04-8 is expected to continue at a rapid pace. Collaborative efforts between academic institutions and pharmaceutical companies are already underway to explore its potential as a lead compound for drug development. With ongoing research focusing on improving its bioavailability and reducing potential side effects, this compound holds immense promise for addressing unmet medical needs.

In conclusion, CAS No 449793-04-) represents a significant advancement in modern organic chemistry. Its unique structure, coupled with cutting-edge research findings, positions it as a key player in both therapeutic development and materials science. As researchers continue to unlock its full potential, this compound is poised to make a lasting impact on various industries in the years to come.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.